Cas no 4390-92-5 (1-(2,4-Dihydroxyphenyl)butan-1-one)

1-(2,4-Dihydroxyphenyl)butan-1-one Properties

Names and Identifiers

• 1-(2,4-Dihydroxyphenyl)butan-1-one
• 1-(2,4-Dihydroxy-phenyl)-butan-1-one
• 1-Butanone,1-(2,4-dihydroxyphenyl)-
• 2’,4’-DIHYDROXYBUTYROPHENONE
• 1-(2,4-Dihydroxy-phenyl)-butan-1-on
• 1-(2,4-dihydroxyphenyl)butanone
• 2,4-dihydroxybutyrophenone
• 2,4-dihydroxyphenyl propyl ketone
• 2',4'-dihydroxybutyrophenone
• 1-Butanone, 1-(2,4-dihydroxyphenyl)-
• MLS000736583
• 1-(2,4-dihydroxyphenyl)-1-butanone
• Resobutyrophenone
• NSC43564
• 4-Butyrylresorcinol
• 4-Butyryl-1,3-dihydroxybenzene
• IWADIQGGJLCBRK-UHFFFAOYSA-N
• 4-Butyryl- 1,3-dihydroxybenzene
• KS
• EINECS 224-508-9
• AKOS006275585
• SCHEMBL3662473
• BUTYROPHENONE, 2',4'-DIHYDROXY-
• SY108460
• UNII-KN887B5Y9H
• DTXSID80195983
• MFCD01098941
• CHEMBL1727046
• 4-PROPIONYL-1,3-BENZENEDIOL
• KN887B5Y9H
• SMR000528206
• AS-10387
• NCGC00246811-01
• NSC-43564
• A872623
• 4390-92-5
• AMY7206
• CS-0152469
• FT-0762959
• NS00031376
• CHEBI:173857
• NSC 43564
• C75183
• 4-Butanoylresorcinol
• DB-026964
• DTXCID20118474
• +Expand

• MDL： MFCD01098941
• InChIKey： IWADIQGGJLCBRK-UHFFFAOYSA-N
• Inchi： 1S/C10H12O3/c1-2-3-9(12)8-5-4-7(11)6-10(8)13/h4-6,11,13H,2-3H2,1H3
• SMILES： O=C(C1C([H])=C([H])C(=C([H])C=1O[H])O[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.079
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 2.08060
• PSA: 57.53000
• Refractive Index: 1.567
• Boiling Point: 338.5°Cat760mmHg
• Flash Point: 172.7°C
• Density: 1.194